Cas no 2640960-96-7 (4-{1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidine-3-carbonyl}thiomorpholine)

• Product Name: 4-{1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidine-3-carbonyl}thiomorpholine
• CAS No: 2640960-96-7
• MF: C₁₅H₂₄N₄OS₂
• MW: 340.507260322571
• CID: 5317208
• PubChem ID: 155800169
• Update Time: 2025-07-15

4-{1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidine-3-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• AKOS040724574
• F6753-3376
• 2640960-96-7
• 4-{1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidine-3-carbonyl}thiomorpholine
• [1-[3-(1-Methylethyl)-1,2,4-thiadiazol-5-yl]-3-piperidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C15H24N4OS2/c1-11(2)13-16-15(22-17-13)19-5-3-4-12(10-19)14(20)18-6-8-21-9-7-18/h11-12H,3-10H2,1-2H3
• InChI Key： GACAGLAJSQKVHB-UHFFFAOYSA-N
• SMILES： C(C1CCCN(C2SN=C(C(C)C)N=2)C1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 340.13915375g/mol
• Monoisotopic Mass: 340.13915375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.9±60.0 °C(Predicted)
• pka: 6.19±0.32(Predicted)

Additional information on 4-{1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidine-3-carbonyl}thiomorpholine

Introduction to 4-{1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidine-3-carbonyl}thiomorpholine (CAS No. 2640960-96-7)

4-{1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidine-3-carbonyl}thiomorpholine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2640960-96-7, belongs to a class of molecules that exhibit potential therapeutic applications. The intricate architecture of this molecule, featuring a combination of piperidine, thiadiazole, and thiomorpholine moieties, makes it a subject of intense study in medicinal chemistry.

The piperidine ring is a common pharmacophore in drug design, known for its ability to enhance binding affinity and metabolic stability. In contrast, the thiadiazole moiety is recognized for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of these structural elements into a single molecule suggests that 4-{1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidine-3-carbonyl}thiomorpholine may exhibit multifaceted biological effects.

The presence of the thiomorpholine group adds another layer of complexity to this compound. Thiomorpholine derivatives are known for their potential as kinase inhibitors and have been explored in the development of treatments for various diseases, including cancer and neurological disorders. The specific arrangement of atoms in 4-{1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidine-3-carbonyl}thiomorpholine may contribute to its unique pharmacological profile.

Recent research has highlighted the importance of understanding the interactions between different pharmacophores within a molecule. The synergistic effects of combining piperidine, thiadiazole, and thiomorpholine moieties could lead to the development of novel therapeutic agents with enhanced efficacy and reduced side effects. Studies have shown that such combinations can improve drug-target interactions and increase bioavailability.

In addition to its structural complexity, 4-{1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidine-3-carbonyl}thiomorpholine has been investigated for its potential role in modulating various biological pathways. For instance, preliminary studies suggest that this compound may interfere with enzyme activity by binding to specific pockets on the enzyme surface. This binding can alter the enzyme's conformation and reduce its catalytic activity.

The propan-2-yl substituent in the molecule also plays a crucial role in determining its biological activity. This alkyl group can influence solubility, permeability, and metabolic stability, all of which are critical factors in drug development. By optimizing the size and position of this substituent, researchers can fine-tune the pharmacokinetic properties of the compound.

The synthesis of 4-{1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidine-3-carbonyl}thiomorpholine involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. These techniques include transition metal-catalyzed reactions, which can facilitate the formation of complex molecular structures under mild conditions.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising results regarding its potential as an inhibitor of certain enzymes involved in disease pathways. These findings have encouraged further investigation into its therapeutic potential.

The impact of this research on drug development is significant. By identifying novel compounds like 4-{1-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]piperidine-3-carbonyl}thiomorpholine (CAS No. 2640960-96-7), scientists can explore new avenues for treating various diseases. The combination of structural diversity and functional innovation offers hope for developing more effective medications with fewer adverse effects.

The future direction of research on this compound includes exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets will provide valuable insights into its therapeutic potential and help guide further development efforts. Additionally, studies on its pharmacokinetic properties will be crucial in determining its suitability for clinical use.

In conclusion, 4-{1-[3-(propan-2-y l)-1,2,4-thiadiazol -5 -y l] piperidine -3 -carbonyl} thiomorpholine (CAS No .2640960 -96 -7) is a promising compound with significant therapeutic potential . Its unique structure , featuring a combination o f piperidine , thiadiazole , an d thiomorpholine moieties , makes it an intriguing subject o f study i n medicinal chemistry . Further research i s needed t o fully understand i ts biological activities an d develop i t i nto a viable therapeutic agent . The advancements i n synthetic chemistry an d biologic al evalu ation techniques continue t o enhance our ability t o discover an d develop no vel dr ugs . p >